In recent years, fiber-based systems have been explored in the frame of tissue engineering due to their robustness in recapitulating the architecture and mechanical properties of native tissues. Such scaffolds offer anisotropic architecture capable of reproducing the native collagen fibers’ orientation and distribution. Moreover, fibrous constructs might provide a biomimetic environment for cell encapsulation and proliferation as well as influence their orientation and distribution. In this work, we combine two fiber fabrication techniques, such as electrospinning and wet-spinning, in order to obtain novel cell-laden 3D fibrous layered scaffolds which can simultaneously provide: (i) mechanical support; (ii) suitable microenvironment for 3D cell encapsulation; and (iii) loading and sustained release of growth factors for promoting the differentiation of human bone marrow-derived mesenchymal stem cells (hB-MSCs). The constructs are formed from wet-spun hydrogel fibers loaded with hB-MSCs deposited on a fibrous composite electrospun matrix made of polycaprolactone, polyamide 6, and mesoporous silica nanoparticles enriched with bone morphogenetic protein-12 (BMP-12). Morphological and mechanical characterizations of the structures were carried out, and the growth factor release was assessed. The biological response in terms of cell viability, alignment, differentiation, and extracellular matrix production was investigated. Ex vivo testing of the layered structure was performed to prove the layers’ integrity when subjected to mechanical stretching in the physiological range. The results reveal that 3D layered scaffolds can be proposed as valid candidates for tendon tissue engineering.

The process of photon upconversion promises importance for many optoelectronic applications, as it can result in higher efficiencies and more effective photon management. Upconversion via triplet–triplet annihilation (TTA) occurs at low incident powers and at high efficiencies, requirements for integration into existing optoelectronic devices. Semiconductor nanocrystals are a diverse class of triplet sensitizers with advantages over traditional molecular sensitizers such as energetic tunability and minimal energy loss during the triplet sensitization process. In this Perspective, we review current progress in semiconductor nanocrystal triplet sensitization, specifically focusing on the nanocrystal, the ligand shell which surrounds the nanocrystal, and progress in solid-state sensitization. Finally, we discuss potential areas of improvement which could result in more efficient upconversion systems sensitized by semiconductor nanocrystals. Specifically, we focus on the development of solid-state TTA upconversion systems, elucidation of the energy transfer mechanisms from nanocrystal to transmitter ligand which underpin the upconversion process and propose novel configurations of nanocrystal-sensitized systems.

Glioblastoma stem cells (GSCs) play an important role in the invasive nature of glioblastoma (GBM); yet, the mechanisms driving this behavior are poorly understood. To recapitulate tumor invasion in vitro, we developed a GBM tumor-mimetic hydrogel using extracellular matrix components upregulated in patients. We show that our hydrogel facilitates the infiltration of a subset of patient-derived GSCs, differentiating samples based on phenotypic invasion. Invasive GSCs are enriched for injury-responsive pathways while noninvasive GSCs are enriched for developmental pathways, reflecting established GSC stratifications. Using small molecule inhibitors, we demonstrate that the suppression of matrix metalloprotease and rho-associated protein kinase processes results in a significant reduction of cell invasion into the hydrogel, reflecting mesenchymal- and amoeboid-dependent mechanisms. Similar reduction in cell invasion was observed by siRNA knockdown of ITGB1 and FAK focal adhesion pathways. We elucidate the transcriptomic profile of cells invading in the hydrogel by performing bulk RNA sequencing of cells cultured in the hydrogel and compare these to cells cultured in conventional tissue culture polystyrene (TCP). In our 3D hydrogel cultures, invasion-related molecular signatures along with proliferation and injury response pathways are upregulated while development processes are downregulated compared to culture on 2D TCP. With this validated in vitro model, we establish a valuable tool to find therapeutic intervention strategies against cellular invasion in glioblastoma.

Cross-linking of poly(vinyl alcohol) (PVA) creates a three-dimensional network by bonding adjacent polymer chains. The cross-linked structure, upon immersion in water, turns into a hydrogel, which exhibits unique absorption properties due to the presence of hydrophilic groups within the PVA polymer chains and, simultaneously, ceases to be soluble in water. The properties of PVA can be adjusted by chemical modification or blending with other substances, such as polymers, e.g., conductive poly[3-(potassium-5-butanoate)thiophene-2,5-diyl] (P3KBT). In this work, PVA-based conductive semi-interpenetrating polymer networks (semi-IPNs) are successfully fabricated. The systems are obtained as a result of electrospinning of PVA/P3KBT precursor solutions with different polymer concentrations and then cross-linking using “green”, environmentally safe methods. One approach consists of thermal treatment (H), while the second approach combines stabilization with ethanol and heating (E). The comprehensive characterization allows to evaluate the correlation between the cross-linking methods and properties of nanofibrous hydrogels. While both methods are successful, the cross-linking density is higher in the thermally cross-linked samples, resulting in lower conductivity and swelling ratio compared to the E-treated samples. Moreover, the H-cross-linked systems have better mechanical properties─lower stiffness and greater tensile strength. All the tested systems are biocompatible, and interestingly, due to the presence of P3KBT, they show photoresponsivity to solar radiation generated by the simulator. The results indicate that both methods of PVA cross-linking are highly effective and can be applied to a specific system depending on the target, e.g., biomedical or electronic applications.

We report the circularly polarized luminescence (CPL) for [Ru(bpy)3]I2 (1) and [Ru(bpy)3][M2(ox)3] (M = Zn (2), Mn (3)). Whereas compound 1 is a simple salt of [Ru(bpy)3]2+, 2 and 3 are MOFs in which the chiral [Ru(bpy)3]2+ ions are encapsulated in a homochiral gyroidal skeleton of [M2(ox)3]2–. Whereas the solution of 1 exhibited weak CPL with a luminescence dissymmetry factor of |glum| ∼ 10–4, the CPL was significantly enhanced in solid-state 1–3 with |glum| = 2 × 10–2 for 1, 4 × 10–2 for 2, and 1 × 10–1 for 3. The enhanced CPL in 3 was attributable to an energy transfer between the homochiral guest and host in 3.

We are issuing a correction to a typo in eq 6 on page 95. In the text, we describe the surface-catalyzed decomposition of the electrolyte salt that produces the same products as LiPF6 hydrolysis. We propose a reaction between acidic hydroxyl groups on the active particles and LiPF6 (not PF5), and thus eq 6 should appear as follows: To further elaborate, the overall reaction shown in eq 6 is reached via Mnsurface–OH catalyzed decomposition of LiPF6 as follows: The statement that introduces the proposed surface-catalyzed decomposition of LiPF6 should state, “...supporting that PF6– decomposition reactions (eqs 6 and 7) proceed via an alternative proton source...” The data interpretation and the conclusions remain unchanged. This article has not yet been cited by other publications.

Cardiac fibrosis is a significant contributor to heart failure and is characterized by abnormal ECM deposition and impaired contractile function. We have previously developed a model of cardiac fibrosis via TGF-β treatment of engineered microtissues using heart-on-a-chip technology which incorporates human induced pluripotent stem cell-derived cardiomyocytes and cardiac fibroblasts. Here, we describe that these cardiac fibrotic tissues expressed markers associated with cellular senescence via transcriptomic analysis. Treatment of fibrotic tissues with the senolytic drugs dasatinib and quercetin (D+Q) led to an improvement of contractile function, reduced passive tension, and downregulated senescence-related gene expression, an outcome we were previously unable to achieve using standard-of-care drugs. The improvement in functional parameters was also associated with a reduction in fibroblast density, though no changes in absolute collagen deposition were observed. This study demonstrates the benefit of senolytic treatment for cardiac fibrosis in a human-relevant model, supporting data in animal models, and will enable the further elucidation of cell-specific effects of senolytics and how they impact cardiac fibrosis and senescence.

Partial cation exchange reactions provide a synthetic pathway for rationally constructing heterostructured nanoparticles that incorporate different materials at precise locations. Multiple sequential partial cation exchange reactions can produce libraries of exceptionally complex heterostructured nanoparticles, but the first partial exchange reaction is responsible for defining the intraparticle frameworks that persist throughout and help to direct subsequent exchanges. Here, we studied the partial cation exchange behavior of spherical nanoparticles of roxbyite copper sulfide, Cu1.8S, with substoichiometric amounts of Zn2+. We observed the formation of ZnS–Cu1.8S–ZnS sandwich spheres, which are already well known in this system, as well as ZnS–Cu1.8S Janus spheres and Cu1.8S–ZnS–Cu1.8S central band spheres, which have not been observed previously as significant subpopulations of samples. Aliquots taken during the formation of the heterostructured nanoparticles suggest that substoichiometric amounts of Zn2+ limit the number of sites per particle where exchange initiates and/or propagates, thereby helping to define intraparticle frameworks that are different from those observed using excess amounts of exchanging cations. We applied these insights from mixed-population samples to the higher-yield synthesis of ZnS–Cu1.8S Janus spheres, as well as the higher-order derivatives ZnS–(CdS–Cu1.8S), ZnS–(CdS–ZnS), and ZnS–(CdS–CoS), which have unique features relative to previously reported analogues. These results demonstrate how the diversity of intraparticle frameworks in spherical nanoparticles can be expanded to produce a broader range of downstream heterostructured products.

Living cells are characterized by the micrometric confinement of various macromolecules at high concentrations. Using droplets containing binary polymer blends as artificial cells, we previously showed that cell-sized confinement causes phase separation of the binary polymer solutions because of the length-dependent wetting of the polymers. Here, we demonstrate that the confinement-induced heterogeneity of polymers also emerges in single-component polymer solutions. The resulting structural heterogeneity also leads to a slower transport of small molecules at the center of cell-sized droplets than that in bulk solutions. Coarse-grained molecular simulations support this confinement-induced heterogeneous distribution by polymer length and demonstrate that the effective wetting of the shorter chains at the droplet surface originates from the length-dependent conformational entropy. Our results suggest that cell-sized confinement functions as a structural regulator for polydisperse polymer solutions that specifically manipulates the diffusion of molecules, particularly those with sizes close to the correlation length of the polymer chains.

Oxidative stress is involved in many aging-related pathological disorders and is the result of defective cellular management of redox reactions. Particularly, hydrogen peroxide (H2O2), is a major byproduct and a common oxidative stress biomarker. Monitoring its dynamics and a direct correlation to diseases remains a challenge due to the complexity of redox reactions. Sensitivity and specificity are major drawbacks for H2O2 sensors regardless of their readout. Luminiscent boronate-based probes such as 3-mercaptophenylboronic acid (3-MPBA) are emerging as the most effective quantitation tool due to their specificity and sensitivity. Problems associated with these probes are limited intracellular sensing, water solubility, selectivity, and quenching. We have synthesized a boronate-based nanosensor with a surface-enhanced Raman spectroscopy (SERS) readout to solve these challenges. Furthermore, we found out that environmental pH gradients, as found in biological samples, affect the sensitivity of boronate-based sensors. When the sensor is in an alkaline environment, the oxidation of 3-MPBA by H2O2 is more favored than in an acidic environment. This leads to different H2O2 measurements depending on pH. To solve this issue, we synthesized a multiplex nanosensor capable of concomitantly quantifying pH and H2O2. Our nanosensor first measures the local pH and based on this value, provides the amount of H2O2. It seems that this pH-dependent sensitivity effect applies to all boronic acid based probes. We tested the multiplexing ability by quantitatively measuring intra- and extracellular pH and H2O2 dynamics under physiological and pathological conditions on healthy cells and cells in which H+ and/or H2O2 homeostasis has been altered.